Cas no 1804372-09-5 (4-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1804372-09-5
• MF: C₈H₃ClF₅NO₂
• MW: 275.559938669205
• CID: 4874213
• Update Time: 2025-10-29

4-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H3ClF5NO2/c9-4-2(8(12,13)14)1-15-5(7(16)17)3(4)6(10)11/h1,6H,(H,16,17)
• InChI Key： AOXVBWUWUMWDJB-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CN=C(C(=O)O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid

Recent Advances in the Study of 4-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS: 1804372-09-5)

4-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS: 1804372-09-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, exhibits remarkable chemical stability and bioactivity, making it a promising candidate for drug development and agrochemical applications.

Recent studies have focused on the synthesis and optimization of this compound, as well as its mechanistic role in various biological systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of novel herbicides. The researchers highlighted its ability to inhibit acetolactate synthase (ALS), a critical enzyme in plant amino acid biosynthesis, thereby offering a new mode of action for weed control.

In the pharmaceutical domain, 4-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid has been investigated for its potential as a building block in the development of small-molecule inhibitors. A 2024 preprint from Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of compounds targeting protein kinases involved in inflammatory pathways. The study revealed that derivatives of this compound exhibited nanomolar inhibitory activity against specific kinase isoforms, suggesting its utility in designing anti-inflammatory therapeutics.

Further research has explored the compound's physicochemical properties, such as its solubility and metabolic stability. Computational modeling studies, as detailed in a 2023 ACS Omega article, have provided insights into its binding interactions with biological targets, aiding in the rational design of more potent analogs. These studies underscore the compound's versatility and its potential to serve as a scaffold for multifunctional drug candidates.

In conclusion, 4-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS: 1804372-09-5) represents a valuable chemical entity with broad applications in both agrochemical and pharmaceutical research. Ongoing studies continue to uncover its mechanistic nuances and therapeutic potential, positioning it as a compound of significant interest for future innovations.